4-(4-Tolyl)butanoic acid methyl ester

• IUPAC Name: methyl 4-(4-methylphenyl)butanoate
• InChI: InChI=1S/C12H16O2/c1-10-6-8-11(9-7-10)4-3-5-12(13)14-2/h6-9H,3-5H2,1-2H3
• InChI Key: RWYCVUAUOUCQAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(=O)OC
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID40179042
• Molecular Weight: 192.25 g/mol
• CAS RN: 24306-23-8

Description

4-(4-Tolyl)butanoic acid methyl ester is a chemical compound with the molecular formula C12H16O2 and a molecular weight of 192.2542. It is also known by its IUPAC name, which is the same.

Molecular Structure Analysis

The molecular structure of 4-(4-Tolyl)butanoic acid methyl ester can be represented as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

Esters, including 4-(4-Tolyl)butanoic acid methyl ester, can undergo a variety of chemical reactions. One such reaction is hydrolysis, which is the splitting of the ester with water. This reaction can be catalyzed by either an acid or a base. In acidic hydrolysis, water splits the ester bond, and the products are a carboxylic acid and an alcohol.

Synthesis routes and methods

Procedure details

A solution of 4-(p-tolyl)-butyric acid (10.0 g, 56.11 mmol) in methanol (680 mL) was treated with concentrated sulfuric acid (5.4 mL). The reaction was stirred at room temperature for 18 hour. Sodium bicarbonate (˜15 g) was added and the mixture was stirred for 15 minutes, then concentrated. The residue was dissolved in ethyl acetate/water. The organic phase was separated and washed with brine, dried over anhydrous magnesium sulfate, filtered and concentrated to give the title material (10.8 g, 100% crude) as an oil which was used for the next reaction.